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Overview of 3-Hydroxy Carvedilol-d5

The table below summarizes key information about 3-Hydroxy Carvedilol-d5 from the available data:

Property Description

Chemical Name 3-Hydroxy Carvedilol-d5 [1]

CAS Number 1329836-56-7 [1]

Molecular
Formula

C₂₄H₂₁D₅N₂O₅ [1]

Molecular Weight 427.50 g/mol [1]

Primary
Application

Deuterium-labeled internal standard for quantitative analysis using NMR, GC-MS,
or LC-MS [1]

Storage Store under the recommended conditions provided in the Certificate of Analysis
[1]

Potential Causes of Deuterium Loss
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Deuterium loss can compromise experimental accuracy. The following diagram outlines the primary factors

that can contribute to this issue.

Deuterium Loss

Chemical Instability LC-MS Analysis Issues

Acidic/Basic Conditions High Temperature Prolonged Solvent Storage Matrix Effects  [2] Deuterium Isotope Effect  [2]

Slight RT Difference  [2]

Differential Ion Suppression  [2]

Click to download full resolution via product page

The "deuterium isotope effect" noted in the diagram is a key concept. It refers to the phenomenon where the

slightly greater mass of deuterium compared to hydrogen can cause the deuterated compound (like 3-

Hydroxy Carvedilol-d5) to elute fractionally earlier than its non-deuterated counterpart in chromatography.

If this retention time difference places the two compounds in regions with differing levels of ion suppression

from the sample matrix, it can lead to inaccurate quantification, mimicking deuterium loss [2].

General Best Practices for Handling Deuterated
Standards

While a specific protocol for 3-Hydroxy Carvedilol-d5 was not located, you can mitigate deuterium loss

risk by adhering to these general best practices for handling deuterated internal standards:
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Storage and Reconstitution: Store the compound strictly according to the conditions specified on its

Certificate of Analysis (CoA). Use stable, aprotic solvents (e.g., methanol, acetonitrile) for
reconstitution and avoid storing solutions for extended periods.

Sample Preparation: Avoid highly acidic or basic conditions during sample preparation unless
necessary, as these can accelerate deuterium exchange. Keep sample processing times as short as

possible.
LC-MS Optimization: Ensure baseline chromatographic separation of the analyte from any potential

isobars or matrix interferences. In your LC-MS/MS method, carefully optimize the source and
compound-dependent parameters to maximize signal stability.

Monitor for Issues: Be alert to an unexpectedly low response for the internal standard or a shifting
retention time relative to the non-deuterated analyte, which can indicate stability or matrix effect

problems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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